Cas no 65264-07-5 (L-Methioninamide, N-acetyl-L-tyrosylglycylglycyl-L-phenylalanyl-)

• Product name: L-Methioninamide, N-acetyl-L-tyrosylglycylglycyl-L-phenylalanyl-
• CAS No: 65264-07-5
• MF: C₂₉H₃₈N₆O₇S
• MW: 614.71302
• CID: 401620
• PubChem ID: 11296477

L-Methioninamide, N-acetyl-L-tyrosylglycylglycyl-L-phenylalanyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide, N-acetyl-L-tyrosylglycylglycyl-L-phenylalanyl-
• (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanamide
• 65264-07-5
• DTXSID60461496

• Inchi： InChI=1S/C29H38N6O7S/c1-18(36)33-23(15-20-8-10-21(37)11-9-20)28(41)32-16-25(38)31-17-26(39)34-24(14-19-6-4-3-5-7-19)29(42)35-22(27(30)40)12-13-43-2/h3-11,22-24,37H,12-17H2,1-2H3,(H2,30,40)(H,31,38)(H,32,41)(H,33,36)(H,34,39)(H,35,42)/t22-,23-,24-/m0/s1
• InChI Key： DUYBKDAAMXVORW-HJOGWXRNSA-N
• SMILES： CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCC(=O)NCC(=O)NC(CC2=CC=CC=C2)C(=O)NC(CCSC)C(=O)N

Computed Properties

• Exact Mass: 614.25254
• Monoisotopic Mass: 614.25226875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 17
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 208.82